Cas no 42287-87-6 (3-(3,5-Dimethylphenyl)propanoic acid)
3-(3,5-Dimethylphenyl)propanoic acid is a substituted phenylpropanoic acid derivative characterized by its aromatic dimethyl substitution pattern. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include a carboxylic acid functional group and a lipophilic dimethylphenyl moiety. The presence of the electron-donating methyl groups enhances steric and electronic properties, making it a versatile intermediate for further chemical modifications. Its well-defined molecular structure ensures consistent reactivity, particularly in coupling reactions and derivatization processes. The compound is typically supplied in high purity, ensuring reliable performance in research and industrial applications. Proper handling and storage are recommended to maintain stability.
42287-87-6 structure
Product Name:3-(3,5-Dimethylphenyl)propanoic acid
CAS No:42287-87-6
MF:C11H14O2
MW:178.227663516998
MDL:MFCD09055207
CID:1038167
PubChem ID:17908628
Update Time:2025-05-27
3-(3,5-Dimethylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dimethylphenyl)propanoic acid
- 3-(3,5-dimethylphenyl)propanoic acid(SALTDATA: FREE)
- 3.5-Dimethyl-hydrozimtsaeure
- 3,5-Dimethylbenzenepropanoic acid
- 5837AB
- MB06914
- AK105746
- 3-(3',5'-Dimethylphenyl)propionic acid
- 3-(3,5-Dimethylphenyl)propanoic acid, AldrichCPR
- CS-0061255
- F52912
- FS-5004
- DA-18698
- 42287-87-6
- MFCD09055207
- DTXSID50591559
- Z733374122
- EN300-108381
- 3-(3,5-Dimethylphenyl)propanoicacid
- SY139311
- SCHEMBL5846204
- AKOS005266065
- XH1255
-
- MDL： MFCD09055207
- Inchi： 1S/C11H14O2/c1-8-5-9(2)7-10(6-8)3-4-11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key： CCPNDKXTGJGIIV-UHFFFAOYSA-N
- SMILES： OC(CCC1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.4
Experimental Properties
- PSA: 37.30000
- LogP: 2.32060
3-(3,5-Dimethylphenyl)propanoic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
3-(3,5-Dimethylphenyl)propanoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3,5-Dimethylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003504-250mg |
3-(3',5'-Dimethylphenyl)propionic acid |
42287-87-6 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A010003504-500mg |
3-(3',5'-Dimethylphenyl)propionic acid |
42287-87-6 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A010003504-1g |
3-(3',5'-Dimethylphenyl)propionic acid |
42287-87-6 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| Chemenu | CM193362-10g |
3-(3,5-dimethylphenyl)propanoic acid |
42287-87-6 | 95% | 10g |
$433 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH440-50mg |
3-(3,5-Dimethylphenyl)propanoic acid |
42287-87-6 | 95+% | 50mg |
58.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH440-200mg |
3-(3,5-Dimethylphenyl)propanoic acid |
42287-87-6 | 95+% | 200mg |
123.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH440-1g |
3-(3,5-Dimethylphenyl)propanoic acid |
42287-87-6 | 95+% | 1g |
341.0CNY | 2021-07-10 | |
| TRC | B415660-50mg |
3-(3,5-Dimethylphenyl)propanoic Acid |
42287-87-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415660-100mg |
3-(3,5-Dimethylphenyl)propanoic Acid |
42287-87-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B415660-500mg |
3-(3,5-Dimethylphenyl)propanoic Acid |
42287-87-6 | 500mg |
$ 115.00 | 2022-06-07 |
3-(3,5-Dimethylphenyl)propanoic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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